Cas no 2361749-17-7 (N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361749-17-7
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 6078045
• PubChem ID: 145904034
• Update Time: 2025-05-21

N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• 2361749-17-7
• N-[4-(cyclopropylmethoxy)phenyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26581947
• Z3672055570

• Inchi： 1S/C19H24N2O3/c1-2-18(22)21-11-9-15(10-12-21)19(23)20-16-5-7-17(8-6-16)24-13-14-3-4-14/h2,5-8,14-15H,1,3-4,9-13H2,(H,20,23)
• InChI Key： QAIXQTIIBBQSHU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C1CCN(C(C=C)=O)CC1)=O)CC1CC1

Computed Properties

• Exact Mass: 328.17869263g/mol
• Monoisotopic Mass: 328.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide

N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide: A Comprehensive Overview

N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide is a complex organic compound with the CAS number 2361749-17-7. This compound has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. The molecule combines several functional groups, including a cyclopropylmethoxy substituent, a phenyl ring, and a piperidine backbone, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the production of this compound, ensuring high yields and purity. The use of transition metal catalysts has been particularly beneficial in constructing the chiral centers present in the molecule.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that it exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit key enzymes involved in tumor progression, suggesting its potential as an anticancer agent. Additionally, preclinical trials have shown promising results in reducing inflammation and oxidative stress, further underscoring its therapeutic potential.

The structural versatility of this compound allows for extensive modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent studies have focused on improving its solubility and stability, which are critical factors for successful drug delivery. By incorporating various functional groups and optimizing the molecule's physicochemical properties, scientists aim to enhance its efficacy while minimizing adverse effects.

In terms of applications, this compound has shown promise in several therapeutic areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in the development of targeted therapies. For example, ongoing research is investigating its potential as an anti-inflammatory agent for treating chronic conditions such as arthritis and cardiovascular diseases.

The future outlook for N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide is highly promising. With continued advancements in synthetic methodologies and a deeper understanding of its biological mechanisms, this compound has the potential to become a cornerstone in modern medicine. Researchers are actively exploring its combinatorial effects with other drugs, aiming to develop synergistic therapies that address complex diseases more effectively.

In conclusion, N-[4-(Cyclopropylmethoxy)phenyl]-1-prop-2-enoylpiperidine-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research findings, positions it as a leading candidate for innovative therapeutic solutions. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery.